(4-(furan-2-carbonyl)piperazin-1-yl)(2-(4-methoxyphenyl)-2H-tetrazol-5-yl)methanone

• IUPAC Name: furan-2-yl-[4-[2-(4-methoxyphenyl)tetrazole-5-carbonyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C18H18N6O4/c1-27-14-6-4-13(5-7-14)24-20-16(19-21-24)18(26)23-10-8-22(9-11-23)17(25)15-3-2-12-28-15/h2-7,12H,8-11H2,1H3
• InChI Key: RJMOZQBRRMSVAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2N=C(N=N2)C(=O)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C18H18N6O4
• Molecular Weight: 382.4 g/mol

Description

(4-(furan-2-carbonyl)piperazin-1-yl)(2-(4-methoxyphenyl)-2H-tetrazol-5-yl)methanone is a useful research compound. Its molecular formula is C18H18N6O4 and its molecular weight is 382.38. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Organic inhibitors based on furan derivatives have demonstrated significant potential in the corrosion inhibition of mild steel in acidic mediums. Studies have revealed that certain furan-based compounds, including (4-(4-aminobenzoyl) piperazin-1-yl)(furan-2-yl) methanone and its analogs, offer considerable protection against corrosion. These inhibitors operate by adsorbing onto the mild steel surface, forming a protective layer that impedes the corrosion process. The effectiveness of these inhibitors has been validated through various techniques, including weight loss measurements, potentiodynamic polarization, and electrochemical impedance spectroscopy. The inhibition efficiency was found to increase with the concentration, reaching up to 80% for specific derivatives, showcasing their potential as efficient corrosion inhibitors (Singaravelu, Bhadusha, & Dharmalingam, 2022).

Antimicrobial Activity

Furan derivatives have also been explored for their antimicrobial properties. Several studies have synthesized furan-based compounds and tested their efficacy against various bacterial and fungal strains. The antimicrobial activity is attributed to the structural features of the furan moiety, which interacts with microbial cell components, leading to inhibition or death of the pathogens. Compounds containing the furan-2-yl group have shown variable and modest activity against tested strains, indicating their potential application in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).